Cas no 59080-32-9 (PBB 10)

• Product Name: PBB 10
• CAS No: 59080-32-9
• MF: C₁₂H₈Br₂
• MW: 311.999921798706
• CID: 382918
• PubChem ID: 181210
• Update Time: 2025-04-19

PBB 10 Chemical and Physical Properties

Names and Identifiers

• 1,1'-Biphenyl,2,6-dibromo-
• 1,3-dibromo-2-phenylbenzene
• 2,2',5-TRIBROMOBIPHENYL
• 2,6-Dibromobiphenyl Solution
• 2,6-Dibromobiphenyl
• 2,6-Dibromobiphenyl50µg
• 4C2B64764K
• 2,6-Dibromo-1,1'-biphenyl
• CS-0098512
• DTXSID0074764
• SCHEMBL8973903
• Q27259395
• 1,1'-biphenyl, 2,6-dibromo-
• 2,6-Dibromo-1,1'-biphenyl #
• 59080-32-9
• Biphenyl, 2,6-dibromo-
• D75955
• NS00122781
• InChI=1/C12H8Br2/c13-10-7-4-8-11(14)12(10)9-5-2-1-3-6-9/h1-8
• UNII-4C2B64764K
• PBB 010
• PBB 10
• DB-103996

• MDL： MFCD00152388
• Inchi： 1S/C12H8Br2/c13-10-7-4-8-11(14)12(10)9-5-2-1-3-6-9/h1-8H
• InChI Key： KCYUDWBWEGNDFO-UHFFFAOYSA-N
• SMILES： BrC1C=CC=C(C=1C1C=CC=CC=1)Br

Computed Properties

• Exact Mass: 309.89900
• Monoisotopic Mass: 309.899275
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 165
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.1
• Topological Polar Surface Area: 0

Experimental Properties

• Density: 1.667
• Boiling Point: 328.9 °C at 760 mmHg
• Flash Point: 177 °C
• Refractive Index: 1.625
• PSA: 0.00000
• LogP: 4.87860

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives Brominated biphenyls